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Compound of Interest

Compound Name: Mevociclib

Cat. No.: B609009 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Mevociclib (also known as SY-1365), a potent and selective CDK7 inhibitor. While Mevociclib
is classified as a non-hazardous substance under the Globally Harmonized System (GHS), its

biological activity necessitates a cautious and informed approach to its disposal to ensure

laboratory safety and environmental protection. Adherence to these guidelines will help in

building a culture of safety and responsible chemical handling.

Core Safety and Handling Information
According to the Safety Data Sheet (SDS) for Mevociclib, it is not classified as a hazardous

substance or mixture.[1] However, as with any laboratory chemical, appropriate personal

protective equipment (PPE), including gloves, lab coats, and eye protection, should be worn

during handling to avoid direct contact.[1]

The following table summarizes key safety information for Mevociclib:
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Parameter Information Reference

GHS Classification
Not a hazardous substance or

mixture
[1]

CAS Number 1816989-16-8 [1]

Molecular Formula C31H35ClN8O2 [1]

Primary Route of Exposure
Inhalation, ingestion, skin and

eye contact
[1]

First Aid Measures

In case of contact, flush eyes

with water, wash skin

thoroughly, and move to fresh

air if inhaled. Do not induce

vomiting if ingested. Seek

medical attention.

[1]

Storage

Keep container tightly sealed

in a cool, well-ventilated area,

away from direct sunlight and

ignition sources.

Recommended storage for the

powder is -20°C for up to 3

years.

[2]

Step-by-Step Disposal Protocol
The overriding principle for chemical disposal is to conduct all procedures in accordance with

prevailing country, federal, state, and local regulations. The following protocol provides a best-

practice framework for research-scale quantities of Mevociclib waste.

Experimental Protocol: Disposal of Mevociclib Waste
Objective: To safely dispose of residual Mevociclib powder, contaminated labware, and

prepared solutions in a manner that minimizes risk to personnel and the environment.

Materials:
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Mevociclib waste (solid or liquid)

Appropriate PPE (gloves, safety glasses, lab coat)

Sealable, compatible waste container (e.g., high-density polyethylene)

Hazardous waste labels (as required by your institution)

Inert absorbent material (e.g., vermiculite, sand) for liquid waste

Procedure:

Segregation of Waste:

Collect all Mevociclib-contaminated waste separately from other laboratory waste

streams. This includes:

Unused or expired solid Mevociclib.

Solutions containing Mevociclib.

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves, bench paper).

Empty vials that are not triple-rinsed.

Containment of Solid Waste:

Place solid Mevociclib waste and contaminated consumables into a designated, sealable

waste container.

Ensure the container is clearly labeled with the chemical name ("Mevociclib Waste") and

any other information required by your institution's Environmental Health and Safety (EHS)

department.

Containment of Liquid Waste:

For small volumes of Mevociclib solutions, absorb the liquid onto an inert material like

vermiculite or sand.
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Place the absorbed material into the designated solid waste container.

For larger volumes, collect the liquid waste in a separate, sealed, and compatible

container. Label it clearly as "Mevociclib Liquid Waste" and include the solvent system.

Do not pour Mevociclib solutions down the drain. While it is not classified as hazardous,

this practice should be avoided for biologically active compounds to prevent environmental

contamination.

Decontamination of Glassware:

Glassware that has come into contact with Mevociclib should be decontaminated. A

common procedure is to rinse the glassware three times with a suitable solvent (e.g.,

ethanol or acetone), collecting the rinsate as chemical waste.

After triple-rinsing, the glassware can typically be washed through normal laboratory

procedures.

Storage Pending Disposal:

Store the sealed waste container in a designated, secure area, away from incompatible

materials, until it is collected by your institution's EHS or a licensed waste disposal

contractor.

Arranging for Final Disposal:

Contact your institution's EHS office to arrange for the pickup and final disposal of the

Mevociclib waste. They will ensure that the waste is disposed of in compliance with all

relevant regulations.

Mevociclib Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Mevociclib in a laboratory setting.
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Mevociclib Disposal Decision Workflow

Start: Mevociclib Waste Generated

Assess Waste Type and Quantity

Solid Waste?

Liquid Waste?

No

Place in sealed, labeled
'Mevociclib Waste' container.

Yes

Contaminated Glassware?

No

Absorb on inert material
(e.g., vermiculite) and place in

solid waste container.

OR

Collect in a separate, labeled
liquid waste container.

Yes

Triple-rinse with appropriate
solvent. Collect rinsate as

liquid waste.

Yes

Store waste container in a
designated, secure area.

No

Wash decontaminated glassware
through normal procedures.

Store Rinsate

Contact Institutional EHS for
Pickup and Final Disposal.

End: Proper Disposal

Click to download full resolution via product page

Caption: A workflow for the safe disposal of Mevociclib waste.
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By following these procedures and consulting with your local safety officials, you contribute to a

safer research environment and ensure responsible stewardship of laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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